Cas no 1334377-32-0 (1-(2E)-3-(furan-2-yl)prop-2-enoyl-N-(3-methyl-1,2,4-oxadiazol-5-yl)methylpiperidine-4-carboxamide)

• Product Name: 1-(2E)-3-(furan-2-yl)prop-2-enoyl-N-(3-methyl-1,2,4-oxadiazol-5-yl)methylpiperidine-4-carboxamide
• CAS No: 1334377-32-0
• MF: C₁₇H₂₀N₄O₄
• MW: 344.365103721619
• CID: 6462743
• PubChem ID: 56724115
• Update Time: 2025-10-28

1-(2E)-3-(furan-2-yl)prop-2-enoyl-N-(3-methyl-1,2,4-oxadiazol-5-yl)methylpiperidine-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• 1-(2E)-3-(furan-2-yl)prop-2-enoyl-N-(3-methyl-1,2,4-oxadiazol-5-yl)methylpiperidine-4-carboxamide
• 1-[(E)-3-(furan-2-yl)prop-2-enoyl]-N-[(3-methyl-1,2,4-oxadiazol-5-yl)methyl]piperidine-4-carboxamide
• 1-(3-(Furan-2-yl)acryloyl)-N-((3-methyl-1,2,4-oxadiazol-5-yl)methyl)piperidine-4-carboxamide
• 1-[(2E)-3-(furan-2-yl)prop-2-enoyl]-N-[(3-methyl-1,2,4-oxadiazol-5-yl)methyl]piperidine-4-carboxamide
• 1334377-32-0
• F5882-5454
• (E)-1-(3-(furan-2-yl)acryloyl)-N-((3-methyl-1,2,4-oxadiazol-5-yl)methyl)piperidine-4-carboxamide
• AKOS024526964
• VU0527602-1

• Inchi： 1S/C17H20N4O4/c1-12-19-15(25-20-12)11-18-17(23)13-6-8-21(9-7-13)16(22)5-4-14-3-2-10-24-14/h2-5,10,13H,6-9,11H2,1H3,(H,18,23)/b5-4+
• InChI Key： MNVVWHNDLPACDT-SNAWJCMRSA-N
• SMILES： O=C(C1CCN(C(/C=C/C2=CC=CO2)=O)CC1)NCC1=NC(C)=NO1

Computed Properties

• Exact Mass: 344.14845513g/mol
• Monoisotopic Mass: 344.14845513g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 25
• Rotatable Bond Count: 5
• Complexity: 505
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 102Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines N-acylpiperidines

Additional information on 1-(2E)-3-(furan-2-yl)prop-2-enoyl-N-(3-methyl-1,2,4-oxadiazol-5-yl)methylpiperidine-4-carboxamide

Introduction to 1-(2E)-3-(furan-2-yl)prop-2-enoyl-N-(3-methyl-1,2,4-oxadiazol-5-yl)methylpiperidine-4-carboxamide (CAS No. 1334377-32-0)

1-(2E)-3-(furan-2-yl)prop-2-enoyl-N-(3-methyl-1,2,4-oxadiazol-5-yl)methylpiperidine-4-carboxamide, identified by its CAS number 1334377-32-0, is a compound of significant interest in the field of pharmaceutical chemistry. This molecule represents a sophisticated fusion of heterocyclic scaffolds and functional groups, making it a promising candidate for further investigation in drug discovery and development. The structural complexity of this compound, featuring a piperidine core linked to an allyl amide moiety and a furan substituent, combined with a 3-methyl-1,2,4-triazole ring, positions it as a versatile building block for medicinal chemists.

The chemical structure of this compound is notable for its potential bioactivity. The presence of multiple aromatic and heteroaromatic rings suggests interactions with biological targets such as enzymes and receptors. Specifically, the furan ring and the triazole moiety are known to exhibit various pharmacological properties, including anti-inflammatory, antimicrobial, and anticancer activities. The allyl amide group introduces a polar region that could facilitate binding to biological targets through hydrogen bonding or hydrophobic interactions.

In recent years, there has been growing interest in the development of novel compounds that combine multiple pharmacophores to enhance efficacy and reduce side effects. The 1-(2E)-3-(furan-2-yl)prop-2-enoyl-N-(3-methyl-1,2,4-oxadiazol-5-yl)methylpiperidine-4-carboxamide structure aligns well with this trend. The combination of the piperidine scaffold, which is commonly found in many approved drugs due to its favorable pharmacokinetic properties, with the triazole-furan system creates a unique chemical entity with potential therapeutic applications.

One of the most compelling aspects of this compound is its potential role in addressing unmet medical needs. The 3-methyl-1,2,4-triazole ring is particularly noteworthy, as it has been shown to exhibit significant bioactivity in several disease models. For instance, derivatives of this ring system have demonstrated efficacy in inhibiting enzymes involved in cancer progression and inflammation. The furan substituent further enhances the biological potential by contributing to the molecule's solubility and ability to cross biological membranes.

The allyl amide group in the structure also plays a crucial role in determining the compound's pharmacological profile. Amides are well-known for their ability to modulate biological pathways through interactions with proteases and other enzymes. The presence of an allyl group increases the compound's metabolic stability while maintaining its bioactivity. This balance is critical for developing drugs that exhibit prolonged half-lives and reduced toxicity.

Recent advances in computational chemistry have enabled researchers to predict the bioactivity of complex molecules with greater accuracy. By leveraging machine learning algorithms and molecular docking studies, scientists can identify potential binding modes of 1-(2E)-3-(furan-2-yl)prop-2-enoyl-N-(3-methyl-1,2,4-oxadiazol-5-yl)methylpiperidine-4-carboxamide to various biological targets. These computational approaches have already been used to screen large libraries of compounds for their potential therapeutic value.

The synthesis of this compound presents both challenges and opportunities for synthetic chemists. The multi-step process requires careful optimization to ensure high yields and purity. However, the modular nature of the structure allows for easy modification at multiple points, enabling rapid exploration of analogues with different pharmacological profiles. This flexibility is particularly valuable in drug discovery programs where iterative design cycles are essential for identifying lead compounds.

In conclusion,1-(2E)-3-(furan-2-y l)prop - 2 - enoyl - N - ( 3 - methyl - 1 , 2 , 4 - oxadiazol - 5 - ylmethyl)piperidine - 4 - carboxamide (CAS No . 1334377 - 32 - 0 ) represents a promising candidate for further pharmaceutical research . Its unique structural features , combined with its potential bioactivity , make it an attractive target for medicinal chemists . As our understanding of biological pathways continues to expand , compounds like this one will play an increasingly important role in the development of novel therapeutics .